Cas no 16652-44-1 (L-Glutamic acid,5-(1-methylethyl) ester)

16652-44-1 structure
Product name:L-Glutamic acid,5-(1-methylethyl) ester
L-Glutamic acid,5-(1-methylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- L-Glutamic acid,5-(1-methylethyl) ester
- 2-amino-5-oxo-5-propan-2-yloxypentanoic acid
- 2-amino-5-oxo-5-propan-2-yloxy-pentanoic acid
- 2-amino-5-oxo-5-(propan-2-yloxy)pentanoic acid(non-preferred name)
- AC1L5ES8
- AC1Q5XVR
- AGN-PC-001EJ1
- AR-1D8530
- CTK8H1894
- L-glutamic acid 5-isopropyl ester
- NSC16886
- NSC-16886
- 16652-44-1
- DTXSID10280452
- 5-isopropoxy-5-oxonorvaline
-
- Inchi: InChI=1S/C8H15NO4/c1-5(2)13-7(10)4-3-6(9)8(11)12/h5-6H,3-4,9H2,1-2H3,(H,11,12)
- InChI Key: FDVPMGQVGDSDOY-UHFFFAOYSA-N
- SMILES: CC(OC(CCC(C(=O)O)N)=O)C
Computed Properties
- Exact Mass: 189.10015
- Monoisotopic Mass: 189.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 6
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.6
- Topological Polar Surface Area: 89.6Ų
Experimental Properties
- PSA: 89.62
L-Glutamic acid,5-(1-methylethyl) ester Related Literature
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Lin Jin,Shofarul Wustoni Lab Chip, 2018,18, 574-584
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Myung Hun Kim,Se-Na Kim,Hanna Lee,Na Kyeong Lee J. Mater. Chem. B, 2020,8, 7914-7920
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
16652-44-1 (L-Glutamic acid,5-(1-methylethyl) ester) Related Products
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- 2365419-32-3(1H-Pyrrolo[3,4-c]pyridin-1-one, 2-(1,1-dimethylethyl)-2,3-dihydro-3-hydroxy-)
- 2228643-50-1(tert-butyl N-3-(1-bromo-2-methylpropan-2-yl)-4-hydroxyphenylcarbamate)
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